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Compound of Interest

Compound Name: 2,5-Dimethylaniline

Cat. No.: B045416 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of experimentally determined physical

properties of 2,5-Dimethylaniline (CAS No: 95-78-3) with established literature values. 2,5-
Dimethylaniline, also known as 2,5-xylidine, is a significant organic intermediate in the

synthesis of dyes, pigments, and active pharmaceutical ingredients (APIs).[1][2] Accurate

physical and chemical data are paramount for its application in chemical synthesis, ensuring

process safety, and achieving desired product quality.

Data Presentation: Physical Properties of 2,5-
Dimethylaniline
The following table summarizes the key physical properties of 2,5-Dimethylaniline, presenting

a range of literature values for comparative analysis. These properties are critical for designing

and optimizing synthetic routes and for ensuring safe handling and storage.
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Property
Experimental/Literature
Value

Source(s)

Melting Point 11.5 °C to 15.5 °C [2][3][4][5][6][7][8]

Boiling Point 214 °C to 218 °C [1][2][3][4][5][6][7][8]

Density 0.973 g/mL at 25 °C [3][4][5][7][8][9]

Refractive Index n20/D 1.559 [3][4][5][9]

Water Solubility <0.1 g/100 mL at 18 °C [4][7][9][10]

Solubility in Organic Solvents
Soluble in ethanol, ether,

chloroform
[10][11]

Experimental Protocols
Accurate determination of the physical properties of a compound like 2,5-Dimethylaniline is

fundamental. Below are detailed methodologies for the key experiments cited.

Determination of Melting Point
The melting point of a substance is the temperature at which it changes state from solid to

liquid. For a substance like 2,5-Dimethylaniline, which has a melting point above ambient

temperature, a standard capillary melting point apparatus is employed.

Apparatus: Melting point apparatus (e.g., Thomas-Hoover Uni-Melt or similar), capillary

tubes, thermometer.

Procedure:

A small, dry sample of 2,5-Dimethylaniline is loaded into a capillary tube, which is sealed

at one end. The sample is packed to a height of 2-3 mm.

The capillary tube is placed in the heating block of the melting point apparatus.

The sample is heated at a steady, slow rate (approximately 1-2 °C per minute) as the

temperature approaches the expected melting point.
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The temperature at which the first drop of liquid appears is recorded as the beginning of

the melting range, and the temperature at which the entire sample becomes a clear liquid

is the end of the range. A pure substance will have a sharp melting point range of 1-2 °C.

Determination of Boiling Point
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid, and the liquid changes into a vapor.

Apparatus: Distillation flask, condenser, receiving flask, thermometer, heating mantle, boiling

chips.

Procedure:

A sample of 2,5-Dimethylaniline is placed in the distillation flask along with a few boiling

chips to ensure smooth boiling.

The apparatus is assembled for simple distillation. The thermometer bulb should be

positioned just below the level of the side arm of the distillation flask to accurately

measure the temperature of the vapor.

The flask is heated gently. As the liquid boils, the vapor rises, surrounds the thermometer

bulb, and passes into the condenser.

The temperature is recorded when it becomes constant. This stable temperature,

observed during the distillation of the bulk of the liquid, is the boiling point.

Determination of Density
Density is the mass of a substance per unit volume. For a liquid like 2,5-Dimethylaniline, a

pycnometer or a digital density meter is used for an accurate measurement.

Apparatus: Pycnometer (a specific volume glass flask), analytical balance.

Procedure:

The empty, clean, and dry pycnometer is weighed accurately.
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The pycnometer is filled with distilled water and weighed again to determine the mass of

the water. The temperature of the water is recorded to find its density from a reference

table. This allows for the precise calculation of the pycnometer's volume.

The pycnometer is emptied, dried thoroughly, and then filled with the 2,5-Dimethylaniline
sample.

The filled pycnometer is weighed. The mass of the 2,5-Dimethylaniline is determined by

subtracting the mass of the empty pycnometer.

The density is calculated by dividing the mass of the 2,5-Dimethylaniline by the volume

of the pycnometer. The measurement is performed at a constant temperature, typically 25

°C.[3][4][5][7][8][9]

Visualizing Experimental Workflow
The following diagram illustrates a typical workflow for the experimental determination of the

boiling point of 2,5-Dimethylaniline.

Preparation Apparatus Setup Measurement Result

Sample Acquisition
(2,5-Dimethylaniline) Add Boiling Chips Assemble Distillation ApparatusLoad Sample Position Thermometer Correctly Gentle Heating Observe Vapor Condensation Record Stable Temperature Boiling Point Determined

Click to download full resolution via product page

Boiling Point Determination Workflow

Discussion and Comparison
The physical constants for 2,5-Dimethylaniline reported in the literature show a high degree of

consistency across various reputable sources.[2][3][4][5][6][7][8][9] Minor variations in reported

melting and boiling points can be attributed to differences in experimental conditions, such as

atmospheric pressure, or the purity of the sample being analyzed. The low solubility in water

and good solubility in organic solvents are consistent with its chemical structure—a substituted

aromatic amine.[4][7][9][10][11] When conducting experiments, it is crucial to adhere to
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standardized protocols to ensure that the obtained data is reliable and comparable to these

literature values. Any significant deviation from the expected values may indicate sample

impurities or experimental error.

Safety Information
2,5-Dimethylaniline is classified as harmful and can be toxic if swallowed, inhaled, or

absorbed through the skin.[12][13] Prolonged or repeated exposure may pose health risks. It is

imperative to handle this chemical in a well-ventilated area, preferably within a chemical fume

hood, and to use appropriate personal protective equipment (PPE), including chemical-

resistant gloves, safety goggles, and protective clothing.[12][14] Store in a cool, dry, well-

ventilated area away from incompatible materials such as strong oxidizing agents and acids.

[12][14] Always consult the Safety Data Sheet (SDS) provided by the supplier for complete

hazard information and handling procedures.[13][14][15]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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